(1S,2S,4S,5S,7R,8S,9R,10S,16R,28Z,33S,34S,36R,37R)-4,9,10,33-tetrahydroxy-1,8,13,28-tetramethyl-11,17,21,26,31-pentaoxadecacyclo[17.17.3.14,8.02,16.05,7.010,14.016,39.033,37.034,36.015,40]tetraconta-13,15(40),19(39),28-tetraene-12,18,22,25,30-pentone

• IUPAC Name: (1S,2S,4S,5S,7R,8S,9R,10S,16R,28Z,33S,34S,36R,37R)-4,9,10,33-tetrahydroxy-1,8,13,28-tetramethyl-11,17,21,26,31-pentaoxadecacyclo[17.17.3.14,8.02,16.05,7.010,14.016,39.033,37.034,36.015,40]tetraconta-13,15(40),19(39),28-tetraene-12,18,22,25,30-pentone
• InChI: InChI=1S/C39H42O14/c1-15-7-27(42)51-14-37(47)22-8-19(22)34(3)23(37)10-18-17(13-50-26(41)6-5-25(40)49-12-15)32(44)52-38(18)24(34)11-36(46)21-9-20(21)35(4)30(36)29(38)28-16(2)31(43)53-39(28,48)33(35)45/h7,19-24,33,45-48H,5-6,8-14H2,1-4H3/b15-7-/t19-,20-,21+,22+,23-,24+,33-,34+,35+,36+,37+,38+,39+/m1/s1
• InChI Key: SHDVXCYXBYXGAR-LZZNOLCISA-N
• Canonical SMILES: CC1=CC(=O)OCC2(C3CC3C4(C2CC5=C(COC(=O)CCC(=O)OC1)C(=O)OC56C4CC7(C8CC8C9(C7=C6C1=C(C(=O)OC1(C9O)O)C)C)O)C)O
• Isomeric SMILES: C/C/1=C/C(=O)OC[C@@]2([C@H]3C[C@H]3[C@]4([C@H]2CC5=C(COC(=O)CCC(=O)OC1)C(=O)O[C@]56[C@H]4C[C@@]7([C@H]8C[C@H]8[C@]9(C7=C6C1=C(C(=O)O[C@@]1([C@@H]9O)O)C)C)O)C)O
• Molecular Formula: C39H42O14
• Molecular Weight: 734.7 g/mol

Description

The introduction of complex organic compounds often involves a detailed exploration of their potential applications in various fields, including materials science, pharmacology, and organic electronics. These compounds' intricate structures offer unique challenges and opportunities for chemical synthesis and property elucidation.

Synthesis Analysis

Synthetic routes to complex organic molecules typically involve multi-step reactions, each carefully designed to introduce specific functional groups or structural elements. For example, Fish and Johnson (1994) demonstrated the biomimetic synthesis of polyene pentacycles, a process that could be analogous to the synthesis of other complex molecules (Fish & Johnson, 1994).

Molecular Structure Analysis

The determination of molecular structures of complex compounds is crucial for understanding their chemical behavior. Techniques such as X-ray crystallography and NMR spectroscopy are commonly employed. For instance, the X-ray crystal structure analysis provided by Glister et al. (2005) for a complex tetraazapentacyclo molecule could offer insights into similar analyses for other complex structures (Glister et al., 2005).

Chemical Reactions and Properties

The chemical reactivity of complex organic compounds often involves a variety of bond-forming and bond-breaking processes, influenced by the presence of multiple functional groups. The study by Ma and Gu (2006) on the cycloisomerization of tetraenes to form bicyclic compounds highlights the type of complex chemical reactions that might be relevant (Ma & Gu, 2006).

Physical Properties Analysis

The physical properties, including melting points, solubilities, and crystalline structures, are key to understanding a compound's behavior in different environments. The synthesis and characterization of dihydropentalenes by Jenek et al. (2022) discuss how structural modifications impact these properties (Jenek et al., 2022).

Chemical Properties Analysis

The chemical properties, such as acidity/basicity, reactivity towards different reagents, and stability under various conditions, define the compound's applications. The work on macrocyclic ligands by Bencini et al. (1992) provides an example of how complex molecules' chemical properties are elucidated (Bencini et al., 1992).

Scientific Research Applications

Chiral Macrocyclic Ligands and Iron(II) Applications

Chiral macrocyclic ligands, due to their complex structures and potential for stereochemical control, are of significant interest in scientific research. These ligands can form complexes with metals like Iron(II), which are used in various catalytic processes including asymmetric synthesis. The study by Bigler, Otth, and Mezzetti (2014) focuses on the synthesis of N2P2 macrocyclic ligands and their application in forming complexes with Iron(II). Such complexes are important in catalysis, potentially leading to developments in synthetic chemistry applications (Bigler, Otth, & Mezzetti, 2014).

Synthetic Routes to Complex Diterpenoids

Diterpenoids are a class of organic compounds with two terpene units that have diverse biological and pharmacological activities. The synthesis of these compounds, particularly those incorporating the bicyclo[3.2.1]octane moiety, is of high interest. Chakrabortty et al. (1972) describe synthetic routes to tetracyclic intermediates for diterpenoids, emphasizing the importance of such compounds in developing new pharmaceuticals and understanding biological mechanisms (Chakrabortty et al., 1972).

Thiophenophanes and Polycyclic Thiophenium Salts

Thiophenes and thiophenium salts have applications in organic electronics and as intermediates in organic synthesis. Acheson and Lee (1987) explored the synthesis of thiophenophanes and attempted cyclizations to polycyclic thiophenium salts. Their work contributes to the field of organic electronics by providing insights into the synthesis of complex thiophene-based structures (Acheson & Lee, 1987).

Heterocyclic Rings from Carbohydrate Precursors

The synthesis of large heterocyclic rings from carbohydrate precursors is a fascinating area of research with implications for materials science and synthetic biology. Stoddart et al. (1969) demonstrated the periodate oxidation of cycloheptaamylose and cyclohexaamylose to form complex heterocyclic structures, showcasing the potential of carbohydrates as precursors for synthetic applications (Stoddart, Szarek, & Jones, 1969).